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Compound of Interest

Compound Name: (rel)-Oxaliplatin

Cat. No.: B1199290 Get Quote

(rel)-Oxaliplatin, a potent antineoplastic agent, necessitates stringent safety protocols to

protect laboratory personnel from exposure. This guide provides essential, immediate safety

and logistical information, including detailed personal protective equipment (PPE)

requirements, handling procedures, and disposal plans to ensure the well-being of researchers,

scientists, and drug development professionals.

Direct contact with (rel)-Oxaliplatin can cause skin, eye, and mucous membrane irritation.[1]

More severe health risks include the potential for allergic skin reactions, serious eye damage,

and respiratory difficulties if inhaled. It is also suspected of causing genetic defects, cancer,

and may damage fertility or an unborn child. Therefore, adherence to proper safety measures

is paramount.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against exposure to (rel)-
Oxaliplatin. The following table summarizes the recommended PPE for handling this cytotoxic

compound. Double gloving is a common recommendation when handling hazardous drugs.[2]
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PPE Category Specification Rationale

Hand Protection
Chemo-rated gloves (e.g.,

nitrile), double-gloved.[2]

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection.

Eye Protection
Safety glasses with side

shields or goggles.[3][4]

Protects eyes from splashes

and airborne particles.

Body Protection

Disposable gown or lab coat

made of a low-permeability

fabric.

Prevents contamination of

personal clothing.

Respiratory Protection

NIOSH-approved respirator

(e.g., N100) required when

dusts or aerosols may be

generated.[2]

Protects against inhalation of

hazardous particles.

Foot Protection Closed-toe shoes.[2] Protects feet from spills.

Experimental Protocols: Donning, Doffing, and
Disposal of PPE
Donning PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown: Put on a disposable gown, ensuring it covers the torso from neck to knees and has

long sleeves with elastic cuffs.

Respiratory Protection: If required, don a fitted respirator.

Eye Protection: Put on safety glasses or goggles.

Gloves: Don the first pair of gloves, extending the cuffs over the gown's cuffs. Don the

second pair of gloves over the first.

Doffing PPE:
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Outer Gloves: Remove the outer pair of gloves.

Gown: Remove the gown by rolling it down and away from the body, turning it inside out.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water.

Eye and Respiratory Protection: Remove eye protection and respirator (if used) after leaving

the immediate work area.

Disposal:

All used PPE, including gowns, gloves, and any other contaminated materials, must be

disposed of as hazardous or cytotoxic waste.[1] Place all contaminated items in a designated,

leak-proof, and puncture-resistant container that is clearly labeled for cytotoxic waste.

Handling and Storage
(rel)-Oxaliplatin should be handled in a designated area, such as a chemical fume hood or a

Class II biological safety cabinet, to minimize the risk of airborne exposure.[5][6] The work

surface should be covered with a disposable, plastic-backed absorbent pad to contain any

spills.

Store (rel)-Oxaliplatin in a tightly closed container in a well-ventilated, secure area, away from

incompatible materials. It should be stored separately from other chemicals.[6][7]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Spills: In the event of a spill, evacuate non-essential personnel from the area.[3] Wearing

appropriate PPE, contain the spill and clean the area using a method that avoids dust
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generation, such as using a damp cloth or a vacuum with a HEPA filter.[3] All cleanup materials

must be disposed of as hazardous waste.[3]

Preparation

Handling

Post-Handling & Disposal Emergency Procedures

Designate Handling Area
(Fume Hood/BSC)

Gather Required PPE

Don PPE
(Double Gloves, Gown, Eye Protection, Respirator if needed)

Handle (rel)-Oxaliplatin

Proceed to handling

Decontaminate Work Area

Complete handling

Spill Occurs Personal Exposure

Doff PPE

Dispose of Contaminated Waste
(in labeled, sealed container)

Wash Hands Thoroughly

Follow Spill Cleanup Protocol Follow First Aid Measures
(Skin/Eye Wash)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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